![molecular formula C15H16N2O3S2 B2646119 2-((1H-indol-3-yl)thio)-1-(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone CAS No. 2034301-32-9](/img/structure/B2646119.png)
2-((1H-indol-3-yl)thio)-1-(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone
Description
2-((1H-indol-3-yl)thio)-1-(2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone is a useful research compound. Its molecular formula is C15H16N2O3S2 and its molecular weight is 336.42. The purity is usually 95%.
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Scientific Research Applications
Photochemical Synthesis in Drug Discovery
- Application : Utilized in intramolecular photochemical [2 + 2]-cyclization of acetophenone enamides to create advanced building blocks for drug discovery, such as the synthesis of 2,3-ethanoproline, a conformationally restricted analogue of proline.
- Source : (Druzhenko et al., 2018)
Anti-Oxidant and Anti-Microbial Agents
- Application : Synthesized novel chalcone derivatives of this compound have shown significant anti-oxidant and anti-microbial activities, comparable to standard drugs like Ascorbic acid, Ciprofloxacin, and Fluconazole.
- Source : (Gopi et al., 2016)
Synthesis of Chalcone Derivatives for Anti-inflammatory Agents
- Application : A series of derivatives were synthesized and evaluated for their anti-inflammatory activity, demonstrating potential in this area.
- Source : (Rehman et al., 2022)
Transannular Cyclization for Amino Acid Analogs
- Application : Used in stereo- and regiochemical transannular cyclizations to synthesize different amino acid analogs, contributing to peptide-based drug discovery.
- Source : (Atmuri & Lubell, 2020)
Antibacterial and Antifungal Activity
- Application : Some synthesized novel 1H-indole derivatives with this compound showed notable antibacterial and antifungal activities.
- Source : Synthesis of some novel 1H-indole derivatives with antibacterial activity and antifungal activity (2020)
Computational Study on COX-2 Enzyme
- Application : Investigated the computational effects of novel 1-(1H-indol-1-yl)ethanone compounds on the COX-2 enzyme and their in vivo analgesic and anti-inflammatory activity.
- Source : (Kumar et al., 2022)
properties
IUPAC Name |
1-(2,2-dioxo-2λ6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(1H-indol-3-ylsulfanyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S2/c18-15(17-7-11-5-10(17)9-22(11,19)20)8-21-14-6-16-13-4-2-1-3-12(13)14/h1-4,6,10-11,16H,5,7-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLIDTNJCPQPNQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CS2(=O)=O)C(=O)CSC3=CNC4=CC=CC=C43 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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